Cas no 1797791-29-7 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide
• CAS No: 1797791-29-7
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 6439877
• Update Time: 2025-06-08

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C19H22N4O4/c24-17(16-11-14-3-1-2-4-15(14)27-16)22-8-5-13(6-9-22)12-21-19(26)23-10-7-20-18(23)25/h1-4,11,13H,5-10,12H2,(H,20,25)(H,21,26)
• InChI Key： KFGOQNBZKXCYPF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC2CCN(C(C3=CC4=CC=CC=C4O3)=O)CC2)=O)CCN1

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 1797791-29-7)

The compound N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 1797791-29-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Characterized by its unique structural features, including a benzofuran moiety and a piperidine ring, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its carboxamide and imidazolidinone functional groups, which are known to play critical roles in biological activity and molecular interactions.

In recent years, the demand for novel heterocyclic compounds like N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. This compound's structural complexity makes it a promising candidate for modulating specific biological pathways, particularly in the context of enzyme inhibition and receptor binding. Its CAS No. 1797791-29-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide?" Preliminary studies suggest its relevance in addressing conditions linked to inflammatory responses and cellular signaling. The benzofuran core, in particular, is associated with antioxidant and anti-inflammatory properties, while the piperidine and imidazolidinone segments contribute to its pharmacokinetic profile.

From a synthetic chemistry perspective, the preparation of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often explore green chemistry approaches to optimize its synthesis, minimizing environmental impact while maximizing yield. The compound's molecular weight and solubility are also critical parameters evaluated during preclinical development.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide. Understanding how subtle modifications to its structure affect biological activity is essential for designing derivatives with enhanced efficacy and safety. Computational tools like molecular docking and QSAR modeling are frequently employed to predict its interactions with biological targets, reducing the need for extensive experimental screening.

Given the growing interest in personalized medicine, the role of CAS No. 1797791-29-7 in drug repurposing initiatives cannot be overlooked. Its potential to interact with multiple protein targets makes it a versatile scaffold for developing new therapeutics. Additionally, its metabolic stability and bioavailability are key factors under investigation to ensure its suitability for clinical use.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2-oxoimidazolidine-1-carboxamide represents a compelling area of research in modern medicinal chemistry. Its unique chemical structure, combined with its potential pharmacological properties, positions it as a valuable candidate for further exploration. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in the years to come.